Cas no 2229174-86-9 (3-{4-fluoro-3-(trifluoromethyl)phenylmethyl}piperidin-3-ol)

• Product Name: 3-{4-fluoro-3-(trifluoromethyl)phenylmethyl}piperidin-3-ol
• CAS No: 2229174-86-9
• MF: C₁₃H₁₅F₄NO
• MW: 277.257917642593
• CID: 6603431
• PubChem ID: 165632558
• Update Time: 2025-08-05

3-{4-fluoro-3-(trifluoromethyl)phenylmethyl}piperidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-{4-fluoro-3-(trifluoromethyl)phenylmethyl}piperidin-3-ol
• 2229174-86-9
• 3-{[4-fluoro-3-(trifluoromethyl)phenyl]methyl}piperidin-3-ol
• EN300-1959278

• Inchi： 1S/C13H15F4NO/c14-11-3-2-9(6-10(11)13(15,16)17)7-12(19)4-1-5-18-8-12/h2-3,6,18-19H,1,4-5,7-8H2
• InChI Key： XJHNDPQWTCFQQJ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C(F)(F)F)CC1(CNCCC1)O

Computed Properties

• Exact Mass: 277.10897675g/mol
• Monoisotopic Mass: 277.10897675g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 32.3Ų

Additional information on 3-{4-fluoro-3-(trifluoromethyl)phenylmethyl}piperidin-3-ol

3-{4-Fluoro-3-(trifluoromethyl)phenylmethyl}piperidin-3-ol (CAS No. 2229174-86-9): A Comprehensive Overview

3-{4-Fluoro-3-(trifluoromethyl)phenylmethyl}piperidin-3-ol (CAS No. 2229174-86-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. In this comprehensive overview, we will delve into the chemical properties, biological activities, and recent advancements in the study of 3-{4-fluoro-3-(trifluoromethyl)phenylmethyl}piperidin-3-ol.

Chemical Structure and Properties

3-{4-Fluoro-3-(trifluoromethyl)phenylmethyl}piperidin-3-ol is a complex organic molecule with a molecular formula of C₁₅H₁₆F₄

The presence of the fluoro-trifluoromethylated benzyl group contributes to the compound's lipophilicity, which is crucial for its ability to cross biological membranes and interact with specific cellular targets. The hydroxyl group, on the other hand, provides polarity and potential sites for further chemical modifications, enhancing its pharmacological profile.

Biological Activities and Mechanisms of Action

Recent studies have highlighted the potential biological activities of 3-{4-fluoro-3-(trifluoromethyl)phenylmethyl}piperidin-3-ol. One of the key areas of interest is its interaction with G protein-coupled receptors (GPCRs), which are important targets for drug discovery. GPCRs play a central role in various physiological processes, including neurotransmission, hormone signaling, and immune responses.

In vitro assays have shown that 3-{4-fluoro-3-(trifluoromethyl)phenylmethyl}piperidin-3-ol exhibits selective binding to specific GPCRs, such as the serotonin receptor (5-HT_2A) and the dopamine receptor (D₂). This selective binding profile suggests that the compound may have therapeutic potential in treating neurological disorders, such as schizophrenia and Parkinson's disease.

Clinical Applications and Research Developments

The potential clinical applications of 3-{4-fluoro-3-(trifluoromethyl)phenylmethyl}piperidin-3-ol are currently under active investigation. Preclinical studies have demonstrated its efficacy in animal models of neurological disorders. For instance, in rodent models of schizophrenia, administration of 3-{4-fluoro-3-(trifluoromethyl)phenylmethyl}piperidin-3-ol resulted in significant improvements in cognitive function and reduction in hyperactivity.

In addition to its potential as a therapeutic agent, 3-{4-fluoro-3-(trifluoromethyl)phenylmethyl}piperidin-3-ol has also been explored as a tool compound in basic research. Its ability to selectively modulate GPCRs makes it a valuable probe for studying receptor function and signaling pathways. Researchers are using this compound to gain insights into the mechanisms underlying various neurological conditions and to identify new targets for drug development.

Synthesis and Production

The synthesis of 3-{4-fluoro-3-(trifluoromethyl)phenylmethyl}piperidin-3-ol involves several steps, including the formation of the piperidine ring, introduction of the fluoro-trifluoromethylated benzyl group, and functionalization with the hydroxyl group. Various synthetic routes have been reported in the literature, each with its own advantages and challenges.

A common approach involves starting from commercially available piperidine derivatives and using transition-metal-catalyzed cross-coupling reactions to introduce the fluoro-trifluoromethylated benzyl group. Subsequent oxidation steps are then employed to introduce the hydroxyl group at the desired position on the piperidine ring. These synthetic methods are highly efficient and scalable, making them suitable for large-scale production.

Safety Considerations and Regulatory Status

Safety is a critical aspect in the development of any new chemical entity. Extensive toxicological studies have been conducted on 3-{4-fluoro-3-(trifluoromethyl)phenylmethyl}piperidin-3-ol, including assessments of acute toxicity, genotoxicity, and chronic toxicity. These studies have shown that the compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed.

The regulatory status of 3-{4-fluoro-3-(trifluoromethyl)phenylmethyl}piperidin-3-ol is currently under review by various health authorities. Preclinical data have been submitted to regulatory bodies such as the FDA (Food and Drug Administration) and EMA (European Medicines Agency), paving the way for potential clinical trials in humans.

Conclusion

3-{4-fluoro-3-(trifluoromethyl)phenylmethyl}pipridin--ol (CAS No. 2229174--86--9)) is a promising compound with unique structural features that make it an attractive candidate for pharmaceutical research. Its selective binding to GPCRs and potential therapeutic applications in neurological disorders highlight its significance in both academic and industrial settings. Ongoing research continues to uncover new insights into its mechanisms of action and clinical potential, positioning it as a valuable tool in drug discovery efforts.